Cas no 1111897-60-9 (4-((7-Hydroxy-2H-chromen-3-yl)methyl)benzene-1,2-diol)

4-((7-Hydroxy-2H-chromen-3-yl)methyl)benzene-1,2-diol Properties

Names and Identifiers

• 7,3',4'-Trihydroxy-3-benzyl-2H-chromene
• 4-((7-Hydroxy-2H-chromen-3-yl)methyl)benzene-1,2-diol
• 4-[(7-hydroxy-2H-chromen-3-yl)methyl]benzene-1,2-diol
• W2750
• 4-[(7-Hydroxy-2H-1-benzopyran-3-yl)methyl]-1,2-benzenediol
• [ "" ]
• 4-[(7-HYDROXY-2H-CHROMEN-3-YL)METHYL]BENZENE-1,2-DIOL
• FS-10140
• HY-N2735
• CS-0023235
• DA-49956
• AKOS015999036
• 1111897-60-9
• 4-[(7-Hydroxy-2H-1-benzopyran-3-yl)methyl]benzene-1,2-diol
• DTXSID80745402
• +Expand

• InChIKey： HPLBTDJMPUFEPF-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H14O4/c17-13-3-2-12-6-11(9-20-16(12)8-13)5-10-1-4-14(18)15(19)7-10/h1-4,6-8,17-19H,5,9H2
• SMILES： C1=CC(=C(C=C1CC2=CC3=C(C=C(C=C3)O)OC2)O)O

Computed Properties

• Exact Mass: 270.08900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 270.08920892g/mol
• Heavy Atom Count: 20
• Complexity: 368
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• LogP: 2.82190
• PSA: 69.92000
• Boiling Point: 540.8±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 280.9±30.1 °C
• Color/Form: Powder
• Density: 1.4±0.1 g/cm3

4-((7-Hydroxy-2H-chromen-3-yl)methyl)benzene-1,2-diol Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ℃, better at -4 ℃

4-((7-Hydroxy-2H-chromen-3-yl)methyl)benzene-1,2-diol Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone